Cas no 15235-82-2 (Cyclopentanecarboxylic acid, 2,3,5-trimethyl-4-oxo-)

• Product Name: Cyclopentanecarboxylic acid, 2,3,5-trimethyl-4-oxo-
• CAS No: 15235-82-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 234447
• PubChem ID: 310855
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 2,3,5-trimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2,3,5-trimethyl-4-oxo-
• 2,3,5-trimethyl-4-oxocyclopentane-1-carboxylic acid
• 2,4,5-Trimethyl-cyclopentanon-(3)-carbonsaeure-(1)
• AC1L7I35
• CTK0I3643
• NSC215984
• 15235-82-2
• NSC-215984
• DTXSID40309786

• Inchi： 1S/C9H14O3/c1-4-5(2)8(10)6(3)7(4)9(11)12/h4-7H,1-3H3,(H,11,12)
• InChI Key： AZNKKGKPXLDLBE-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(C(=O)O)C(C)C1C

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 1.17820